2-(2-chlorophenyl)-1-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(2-chlorophenyl)-1-[4-(1-methylpyrazol-3-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C17H20ClN3O/c1-20-9-8-16(19-20)13-6-10-21(11-7-13)17(22)12-14-4-2-3-5-15(14)18/h2-5,8-9,13H,6-7,10-12H2,1H3
• InChI Key: FBHGIKLMKBRVKE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CCN(CC2)C(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C17H20ClN3O
• Molecular Weight: 317.8 g/mol

Description

2-(2-chlorophenyl)-1-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethanone, also known as U-47700, is a synthetic opioid that has gained popularity in recent years due to its potency and availability. Despite being a relatively new compound, U-47700 has already been the subject of numerous scientific studies, which have shed light on its synthesis, mechanism of action, and potential applications.

Scientific Research Applications

Molecular Interactions and Pharmacological Activity

A study on molecular interactions of structurally related compounds with CB1 cannabinoid receptors used AM1 molecular orbital method for conformational analysis, revealing insights into the steric binding interactions and suggesting potential antagonist activity based on spatial orientation and electrostatic character (Shim et al., 2002).

Ligand Affinity and Selectivity

Research focusing on the selective high-affinity ligands for human dopamine D4 receptor identified structural analogs with moderate affinity and selectivity, highlighting the importance of the chlorophenyl group and substituted piperidine for optimizing ligand-receptor interactions (Rowley et al., 1997).

Synthetic Pathways and Anticancer Agents

A study on the synthesis of pyrazolyl substituted and pyrazolofused pyridines explored the potential of these compounds as anticancer and antimicrobial agents, indicating their biological activity and possible pharmaceutical applications (Katariya et al., 2021).

Molecular Docking and Activity Against KSP

An analysis combining experimental and theoretical approaches evaluated the structural and vibrational aspects of related compounds, including molecular docking studies against kinesin spindle protein (KSP), suggesting potential for inhibitory activity (Shana Parveen S et al., 2016).

Antitubercular Activity

The synthesis and evaluation of chalcones and acetyl pyrazoline derivatives comprising a furan nucleus were studied for their antibacterial, antifungal, and antitubercular activity, offering insights into their therapeutic potential (Bhoot et al., 2011).

PET Ligand for CB1 Receptors

Development of a potential PET ligand for imaging CB1 receptors was described, with synthesis, in vitro evaluation, and autoradiography methods indicating selective labeling of CB1 receptors in human brain sections (Kumar et al., 2004).